Cas no 73086-04-1 (Procyanidin B2 3'-gallate)

Procyanidin B2 3'-gallate is a naturally occurring polyphenolic compound classified as a proanthocyanidin. It is derived from the galloylation of Procyanidin B2, enhancing its biological activity and stability. This compound exhibits strong antioxidant properties, effectively scavenging free radicals and mitigating oxidative stress. Its molecular structure allows for high affinity with proteins and cellular membranes, making it valuable in biochemical and pharmacological research. Studies suggest potential benefits in cardiovascular health, anti-inflammatory responses, and neuroprotection. With its well-defined purity and structural integrity, Procyanidin B2 3'-gallate serves as a reliable reference standard for analytical and investigative applications in nutraceutical and pharmaceutical development.

Procyanidin B2 3'-gallate structure

Product Name:Procyanidin B2 3'-gallate

CAS No:73086-04-1

MF:C₃₇H₃₀O₁₆

MW:730.624512195587

CID:1058447

PubChem ID:15593124

Update Time:2025-05-27

Procyanidin B2 3'-gallate Chemical and Physical Properties

Names and Identifiers

- Procyanidin B2 3'-gallate
- EC-4β->8-ECG
- PROCYANIDINB23'O-GALLATE
- Epicatechin-(4β→8)-epicatechin 3''-O-gallate
- Procyanidin B2 3''-O-gallate
- ent-Epicatechin-(4alpha->8)-ent-epicatechin 3'-gallate
- 73086-04-1
- Procyanidin dimer B2 3'-O-gallate
- 3'-Galloylprocyanidin B2
- SCHEMBL22295330
- CHEBI:75647
- CHEMBL2414342
- (-)-epicatechin-(4beta->8)-(-)-epicatechin-3'-O-gallate
- (2R,2'R,3R,3'R,4R)-2,2'-bis(3,4-dihydroxyphenyl)-3,5,5',7,7'-pentahydroxy-3,3',4,4'-tetrahydro-2H,2'H-4,8'-bichromen-3'-yl 3,4,5-trihydroxybenzoate
- [(2R,3R)-2-(3,4-dihydroxyphenyl)-8-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
- Epicatechin-(4beta->8)-epicatechin 3'-gallate
- Procyanidin B2 3'-O-gallate
- AKOS040762695
- Q27145444
- (2R,2'R,3R,3'R,4R)-2,2'-Bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-3,5,5',7,7'-pentahydroxy[4,8'-bi-2H-1-benzopyran]-3'-yl Ester 3,4,5-Trihydroxybenzoic Acid; 3'-O-Galloylprocyanidin B2; Epicatechin-(4ss?8)-epicatechin-3'-O-gallate; Procyanidin B2 3'-O-gallate;
- G91325
- Inchi： 1S/C37H30O16/c38-16-9-23(44)29-27(10-16)51-35(14-2-4-19(40)22(43)6-14)33(49)31(29)30-24(45)12-20(41)17-11-28(52-37(50)15-7-25(46)32(48)26(47)8-15)34(53-36(17)30)13-1-3-18(39)21(42)5-13/h1-10,12,28,31,33-35,38-49H,11H2/t28-,31-,33-,34-,35-/m1/s1
- InChI Key： VLFKNLZNDSEVBZ-BTWXELLASA-N
- SMILES： O1[C@H](C2C=CC(=C(C=2)O)O)[C@@H](CC2C(=CC(=C(C1=2)[C@H]1C2C(=CC(=CC=2O[C@H](C2C=CC(=C(C=2)O)O)[C@@H]1O)O)O)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O

Computed Properties

Exact Mass: 730.15338487g/mol
Monoisotopic Mass: 730.15338487g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 53
Rotatable Bond Count: 6
Complexity: 1250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 288Å²

Experimental Properties

Color/Form: Brown powder

Procyanidin B2 3'-gallate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P28200-5 mg	Procyanidin B2 3'-gallate	73086-04-1		5mg	¥5760.0	2021-09-08
TRC	P755835-1mg	Procyanidin B2 3'-gallate	73086-04-1		1mg	$207.00	2023-05-17
TRC	P755835-10mg	Procyanidin B2 3'-gallate	73086-04-1		10mg	$1642.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-476833-1mg	Procyanidin B2 3'-gallate,	73086-04-1		1mg	￥2557.00	2023-09-05
TRC	P755835-100mg	Procyanidin B2 3'-gallate	73086-04-1		100mg	$ 9200.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-476833-1 mg	Procyanidin B2 3'-gallate,	73086-04-1		1mg	￥2,557.00	2023-07-10
A2B Chem LLC	AH17594-5mg	PROCYANIDINB23'O-GALLATE	73086-04-1	powder	5mg	$785.00	2024-04-19
TargetMol Chemicals	TN5492-1mg	Procyanidin B2 3''-O-gallate	73086-04-1		1mg	￥ 3360	2024-07-19